1-(2-hydroxy-2-methyl-3-buten-1-yl)-2,5,5,8a-tetramethyldecahydro-2-naphthalenol

• IUPAC Name: 1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol
• InChI: InChI=1S/C19H34O2/c1-7-17(4,20)13-15-18(5)11-8-10-16(2,3)14(18)9-12-19(15,6)21/h7,14-15,20-21H,1,8-13H2,2-6H3
• InChI Key: HTYVNKCNBDAITQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1CCC(C2CC(C)(C=C)O)(C)O)C)C
• Molecular Formula: C19H34O2
• Molecular Weight: 294.5 g/mol

Description

1-(2-hydroxy-2-methyl-3-buten-1-yl)-2,5,5,8a-tetramethyldecahydro-2-naphthalenol, commonly known as muscone, is a naturally occurring organic compound. It is a macrocyclic ketone that has a musky odor and is found in the secretions of musk deer, muskrats, and other animals. Muscone has been used in the fragrance industry for many years due to its unique scent. In recent years, muscone has gained attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of muscone is not fully understood. However, research has shown that muscone may exert its therapeutic effects through a variety of mechanisms, including the modulation of inflammatory pathways, the inhibition of tumor cell growth, and the activation of neuroprotective pathways. Muscone may also act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
Muscone has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines. Muscone has also been shown to inhibit the growth of tumor cells by inducing cell cycle arrest and apoptosis. Additionally, muscone has been shown to improve cardiac function by increasing myocardial contractility and reducing cardiac fibrosis.

Advantages and Limitations for Lab Experiments

Muscone has several advantages for use in laboratory experiments. It is a naturally occurring compound that can be synthesized in the laboratory. Muscone is also relatively stable and has a long shelf life. However, muscone is a complex molecule that requires careful control of reaction conditions and purification methods to obtain a pure product. Additionally, muscone has a strong musky odor that can be difficult to remove from laboratory equipment and may interfere with other experiments.

Future Directions

There are several potential future directions for research on muscone. One area of research is the development of muscone-based therapies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the development of muscone-based therapies for the treatment of cardiovascular disease. Additionally, research on the mechanism of action of muscone may lead to the development of new drugs with similar therapeutic properties.

Synthesis Methods

Muscone can be synthesized through a variety of methods, including the oxidation of muscone precursors, such as tetrahydro-2-naphthol and tetrahydro-3-methyl-2-naphthol. Another method involves the catalytic hydrogenation of muscone precursors, such as muscol or muscone epoxide. The synthesis of muscone is a complex process that requires careful control of reaction conditions and purification methods to obtain a pure product.

Scientific Research Applications

Muscone has been the subject of numerous scientific studies due to its potential therapeutic properties. Research has shown that muscone has anti-inflammatory, anti-tumor, and anti-oxidant properties. Muscone has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, muscone has been shown to improve cardiac function and may be useful in the treatment of cardiovascular disease.